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Compound of Interest

Compound Name: O-Desmethylangolensin

Cat. No.: B190970 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with O-Desmethylangolensin. The following

procedures are designed to ensure the safe handling, use, and disposal of this compound in a

laboratory setting.

O-Desmethylangolensin is a phytoestrogen and an active metabolite of daidzein.[1][2] It

should be considered hazardous until more comprehensive toxicological data is available.[2]

The primary identified hazards are corrosive and irritant.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling O-
Desmethylangolensin to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are inspected for integrity

before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where O-

Desmethylangolensin is

handled.

Body Protection Laboratory coat

A full-length lab coat should be

worn to protect skin and

clothing from contamination.

Respiratory Protection
Not generally required for

small quantities

If handling large quantities or if

there is a risk of aerosolization,

use a NIOSH-approved

respirator with an appropriate

particulate filter. Work in a well-

ventilated area or under a

chemical fume hood.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of O-
Desmethylangolensin and ensuring a safe laboratory environment.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by ensuring it is clean and uncluttered.

Weighing and Aliquoting: O-Desmethylangolensin is supplied as a solid.[2] Weighing

should be done in a chemical fume hood or a designated containment area to avoid

inhalation of any dust particles.
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Dissolving: The compound is soluble in DMSO and methanol.[2] When preparing solutions,

add the solvent to the solid slowly to avoid splashing. If sonication is required to dissolve the

compound, ensure the container is properly sealed.[4]

General Precautions: Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[2]

Wash hands thoroughly after handling, even if gloves were worn.[2]

Storage:

Solid Form: Store at -20°C for long-term stability (≥ 4 years).[2]

In Solvent: Store stock solutions at -80°C for up to 6 months or -20°C for up to 1 month.[5]

Keep the container tightly sealed and protect from moisture.[4]
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Workflow for Safe Handling of O-Desmethylangolensin
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Dispose of Waste
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A high-level workflow for the safe handling of O-Desmethylangolensin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b190970?utm_src=pdf-body-img
https://www.benchchem.com/product/b190970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

attention.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If respiratory

symptoms develop, call a POISON CENTER or

doctor.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Disposal Plan
All waste containing O-Desmethylangolensin must be treated as hazardous waste.

Waste Categories and Disposal Procedures:
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Waste Type Disposal Procedure

Solid Waste

Collect in a designated, labeled hazardous

waste container. This includes unused

compound and any contaminated consumables

(e.g., weigh boats, pipette tips).

Liquid Waste

Collect all solutions containing O-

Desmethylangolensin in a labeled, sealed

hazardous waste container. Do not pour down

the drain.

Contaminated PPE

Dispose of used gloves and other contaminated

disposable PPE in the designated hazardous

waste stream.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific disposal

guidelines.
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Disposal Pathway for O-Desmethylangolensin Waste

Waste Generation
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A logical flow diagram for the proper disposal of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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